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Compound of Interest

Compound Name:
5-Methyl-N-(2-methylpropyl)-2-

nitroaniline

Cat. No.: B13241829

Get Quote

Chemical Identity, Synthesis, and Safety Profile[1]

Executive Summary
HC Violet 1 is a semi-permanent (direct) hair dye belonging to the class of nitro-

phenylenediamines.[1] Unlike oxidative dyes that require coupling agents and hydrogen

peroxide to form color in situ, HC Violet 1 is a pre-formed chromophore that diffuses directly

into the hair cuticle and outer cortex. Its molecular architecture—characterized by a hydrophilic

ethanolamine tail and a nitro-aromatic core—facilitates aqueous solubility while maintaining

sufficient lipophilicity (LogP ~0.[1]92) for keratin affinity. This guide details its structural

properties, synthesis via nucleophilic aromatic substitution (

), and critical safety considerations regarding skin sensitization.

Chemical Identity & Structural Analysis
HC Violet 1 is a secondary amine derivative of 2-methyl-5-nitro-1,4-phenylenediamine.[1] The

molecule features a "push-pull" electronic system where the electron-donating amino groups
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and the electron-withdrawing nitro group create a conjugated system responsible for its violet

absorption spectrum (

nm).[1]

Table 1: Chemical Identification Data
Property Specification

CAS Registry Number 82576-75-8

INCI Name HC Violet No. 1

IUPAC Name
2-[(4-amino-2-methyl-5-

nitrophenyl)amino]ethanol

Synonyms
Imexine FAA; Ethanol, 2-[(4-amino-2-methyl-5-

nitrophenyl)amino]-

Molecular Formula

Molecular Weight 211.22 g/mol

SMILES CC1=CC(=C(C=C1NCCO)[O-])N

Physical Form Bright anthracitic crystalline powder

Structural Diagram (DOT)
The following diagram illustrates the core connectivity of the HC Violet 1 molecule.

Caption: Schematic representation of functional groups attached to the central benzene

scaffold.

Physicochemical Properties
The physicochemical profile of HC Violet 1 dictates its formulation stability and hair penetration

kinetics. The relatively low LogP indicates it is moderately hydrophilic, preventing deep

penetration into the hair medulla but allowing effective staining of the cuticle layers.

Table 2: Physicochemical Parameters
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Parameter Value Method/Source

Melting Point 139 – 145 °C DSC / Capillary Method

LogP (Octanol/Water) 0.92 EC Method A.8 (Experimental)

Water Solubility < 1 g/L (at 22°C)
Low solubility requires co-

solvents

Ethanol Solubility < 1 g/100mL Limited

DMSO Solubility > 20 g/100mL
High (Preferred solvent for

analysis)

pKa Not determined
Secondary amine is weakly

basic

UV/Vis 248 nm, 489 nm In Ethanol

Synthesis & Manufacturing
The industrial synthesis of HC Violet 1 typically follows a Nucleophilic Aromatic Substitution (

) pathway. The reaction exploits the activation of the benzene ring by the electron-withdrawing
nitro group, which makes the halogen leaving group at the para or ortho position susceptible to
nucleophilic attack by ethanolamine.

Synthesis Pathway
Precursor: 4-amino-5-chloro-2-nitrotoluene (or similar halo-nitro intermediate).[1] Reagent:

Ethanolamine (2-aminoethanol).[1] Mechanism: The amine nitrogen of ethanolamine attacks

the carbon bearing the chlorine atom. The intermediate Meisenheimer complex collapses to

expel the chloride ion, yielding HC Violet 1.

4-amino-5-chloro-
2-nitrotoluene

Meisenheimer
Complex

SNAr Attack

Ethanolamine
(Nucleophile)

HC Violet 1
(Final Dye)Elimination

HCl
(Neutralized)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cymitquimica.com/cas/100418-33-5/
https://cymitquimica.com/cas/100418-33-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13241829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis of HC Violet 1 via nucleophilic aromatic substitution of a chloro-nitro

precursor.

Impurity Profile
According to SCCS evaluations, the following impurities are critical quality attributes (CQAs) to

monitor:

Impurity A: 2-Methyl-5-nitro-benzene-1,4-diamine (The de-hydroxyethylated analog).[1]

Impurity C: 4-(2-hydroxy-ethylamino)-5-methyl-2-nitro-phenol (Hydrolysis byproduct).[1]

Nitrosamines: As a secondary amine, HC Violet 1 can form carcinogenic nitrosamines in the

presence of nitrosating agents. Formulation Requirement: Do not use in formulations

containing nitrosating systems (e.g., nitrite preservatives).

Analytical Protocols
To ensure scientific integrity in research or QC, the following analytical methods are

recommended.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase:

A: 0.01M Phosphate buffer (pH 6.0)

B: Acetonitrile[1]

Gradient: 10% B to 80% B over 20 mins.

Detection: UV/Vis Diode Array at 254 nm (impurities) and 490 nm (assay).

Standard Preparation: Dissolve reference standard in DMSO, dilute with mobile phase.
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Identification
IR Spectroscopy: Characteristic bands for -NO2 (symmetric/asymmetric stretch ~1350/1530

cm⁻¹) and -OH/-NH stretches (3200-3400 cm⁻¹).[1]

NMR:

NMR in DMSO-

confirms the ethyl chain protons and aromatic protons.

Toxicology & Safety Assessment
The safety of HC Violet 1 has been rigorously reviewed by the Scientific Committee on

Consumer Safety (SCCS).

Sensitization Potential[1]
Classification:Strong Sensitizer.

Data: Local Lymph Node Assay (LLNA) and Guinea Pig Maximization Test (GPMT) indicate

a high potential for inducing contact allergy.

Risk Mitigation: Consumer products must carry warning labels.[1] Maximum concentration

limits are strictly enforced to minimize induction risk.

Systemic Toxicity
NOAEL (No Observed Adverse Effect Level): 50 mg/kg bw/day (90-day oral study in rats).[1]

Genotoxicity: Non-mutagenic in the Ames test.

Carcinogenicity: No evidence of carcinogenicity in available studies.

Regulatory Limits (EU/Global)[1]
Non-Oxidative (Semi-Permanent): Max 0.28% in finished product.

Oxidative: Max 0.5% (before mixing), resulting in 0.25% on-head concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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